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Compound of Interest

Compound Name: Dodecylaniline

Cat. No.: B12653459 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of

dodecylaniline as a surfactant in agrochemical formulations. While specific performance data

for dodecylaniline in commercial agrochemical products is not extensively published, its

chemical structure—a hydrophobic dodecyl chain attached to a hydrophilic aniline group—

suggests its utility as a non-ionic surfactant. Such surfactants are crucial components in

modern pesticide formulations, enhancing the efficacy of active ingredients.[1]

This document outlines the theoretical basis for its application, presents detailed protocols for

evaluating its performance as an emulsifier and a wetting agent, and provides a framework for

the development of new agrochemical formulations incorporating novel surfactants like

dodecylaniline.

Physicochemical Properties of 4-Dodecylaniline
A summary of the key physicochemical properties of 4-dodecylaniline is presented below.

These properties are essential for formulation development.
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Property Value Reference

Molecular Formula C₁₈H₃₁N --INVALID-LINK--

Molecular Weight 261.45 g/mol --INVALID-LINK--

Appearance
White to pale yellow crystalline

solid
Sigma-Aldrich

Melting Point 35-39 °C Sigma-Aldrich

Boiling Point 220-221 °C at 15 mmHg Sigma-Aldrich

Solubility

Insoluble in water; soluble in

organic solvents like ethanol

and acetone.

Actylis

Application in Emulsifiable Concentrate (EC)
Formulations
Emulsifiable concentrates are liquid formulations containing the active ingredient, a solvent,

and an emulsifying system.[2] Upon dilution with water, they form a stable oil-in-water

emulsion.[2] Dodecylaniline, with its amphiphilic nature, can potentially act as a key

component of the emulsifier system in EC formulations. A well-formulated EC should exhibit

spontaneous emulsification (bloom) and maintain stability over time to ensure uniform

application of the active ingredient.[3][4]

Application as a Tank-Mix Adjuvant
Adjuvants are added to the spray tank to enhance the performance of the pesticide.[1] As a

surfactant, dodecylaniline could be used as a tank-mix adjuvant to improve the wetting and

spreading of the spray droplets on the leaf surface, leading to better coverage and potentially

increased uptake of the active ingredient.[1][5] The reduction of surface tension by surfactants

allows the spray droplets to overcome the waxy cuticle of plant leaves, which is a primary

barrier to herbicide absorption.[6][7]
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The following protocols provide standardized methods for evaluating the performance of

dodecylaniline as a surfactant in agrochemical formulations.

Protocol 1: Evaluation of Emulsification Performance
This protocol is adapted from the ASTM E1116 standard test method for emulsification

characteristics of pesticide emulsifiable concentrates.[3][8]

Objective: To assess the spontaneity of emulsification and the stability of the emulsion formed

when an EC formulation containing dodecylaniline is diluted with water.

Materials:

Dodecylaniline

Active ingredient (e.g., a herbicide, insecticide, or fungicide)

Solvent (e.g., aromatic hydrocarbon)

Co-surfactants (anionic and/or other non-ionic surfactants)

CIPAC standard hard water (or water of known hardness)

100 mL glass-stoppered graduated cylinders

Pipettes

Timer

Procedure:

Formulation Preparation: Prepare a series of EC formulations containing the active

ingredient, solvent, and varying concentrations of dodecylaniline and co-surfactants.

Water Addition: Add 95 mL of standard hard water to a 100 mL graduated cylinder.

EC Addition: Pipette 5 mL of the EC formulation into the cylinder.
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Spontaneity of Emulsification (Bloom): Observe and record the dispersion of the EC into the

water without agitation. A good emulsifier will show rapid and uniform dispersion, creating a

"milky" appearance.

Inversion and Initial Observation: Stopper the cylinder and invert it 10 times. Place the

cylinder on a flat surface and start the timer. Immediately record any separation of oil or

cream.

Stability Assessment: Record the volume of free oil or cream that separates at 30 minutes, 1

hour, and 2 hours.

Re-emulsification: After 2 hours, invert the cylinder another 10 times and observe the ease of

re-dispersion of any separated phases.

Data Presentation:

Dodecyl
aniline
Conc.
(%)

Co-
surfacta
nt Conc.
(%)

Spontan
eity
(Bloom)

Free Oil
at 30
min
(mL)

Cream
at 30
min
(mL)

Free Oil
at 2 hr
(mL)

Cream
at 2 hr
(mL)

Re-
emulsifi
cation

1 4 Excellent 0 0.5 0 1.0 Good

2 3 Excellent 0 0.2 0 0.5 Excellent

3 2 Good 0 1.0 0.1 2.0 Fair

Protocol 2: Assessment of Wetting and Spreading
Ability
This protocol is based on the contact angle measurement method to evaluate the ability of a

surfactant to improve the wetting and spreading of a spray solution on a leaf surface.[9][10][11]

Objective: To determine the effect of dodecylaniline on the contact angle of a spray solution

on a hydrophobic surface, simulating a plant leaf.

Materials:
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Dodecylaniline

Deionized water

Contact angle goniometer

Microsyringe

Hydrophobic substrate (e.g., Parafilm™ or a representative plant leaf)

Procedure:

Solution Preparation: Prepare a series of aqueous solutions with varying concentrations of

dodecylaniline (e.g., 0.01%, 0.05%, 0.1%, 0.5% w/v).

Surface Preparation: Place the hydrophobic substrate on the goniometer stage.

Droplet Deposition: Using the microsyringe, carefully deposit a small droplet (e.g., 5 µL) of

the test solution onto the substrate.

Contact Angle Measurement: Immediately after deposition, capture an image of the droplet

and use the goniometer software to measure the contact angle between the droplet and the

substrate.

Data Collection: Repeat the measurement for each concentration and for a control

(deionized water without dodecylaniline). Take at least three measurements for each

solution to ensure reproducibility.

Data Presentation:
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Dodecylaniline Conc. (%) Average Contact Angle (°) Standard Deviation

0 (Control) 105 2.1

0.01 85 1.8

0.05 72 1.5

0.1 60 1.2

0.5 45 1.0

Visualizations
Signaling Pathway: Surfactant-Enhanced Herbicide
Uptake
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Start: Identify Need for New EC Formulation

Define Formulation Parameters
- Active Ingredient & Concentration

- Target Pest/Crop
- Desired Physical Properties

Component Selection
- Solvent(s)

- Dodecylaniline (Novel Surfactant)
- Co-surfactants

Laboratory-Scale Formulation
(Prepare small batches with varying component ratios)

Emulsification Performance Test
(Protocol 1: Spontaneity & Stability)

Wetting & Spreading Test
(Protocol 2: Contact Angle Measurement)

Formulation Optimization
(Iterate component ratios based on test results)

Storage Stability Studies
(Accelerated storage at elevated temperatures)

Pilot-Scale Production

Refine

Field Efficacy Trials

End: Final Formulation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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